Cas no 612044-53-8 (4-(2-methoxyphenoxy)-N-(2-methoxyphenyl)benzene-1-sulfonamide)

• Product Name: 4-(2-methoxyphenoxy)-N-(2-methoxyphenyl)benzene-1-sulfonamide
• CAS No: 612044-53-8
• MF: C₂₀H₁₉NO₅S
• MW: 385.433564424515
• CID: 5418618
• PubChem ID: 2239468
• Update Time: 2025-11-01

4-(2-methoxyphenoxy)-N-(2-methoxyphenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxyphenoxy)-N-(2-methoxyphenyl)benzene-1-sulfonamide
• AKOS000809510
• 4-(2-methoxyphenoxy)-N-(2-methoxyphenyl)benzenesulfonamide
• 612044-53-8
• SR-01000260720
• Z275025638
• VU0618061-1
• F3394-0064
• UPCMLD0ENAT5890953:001
• SR-01000260720-1

• Inchi： 1S/C20H19NO5S/c1-24-18-8-4-3-7-17(18)21-27(22,23)16-13-11-15(12-14-16)26-20-10-6-5-9-19(20)25-2/h3-14,21H,1-2H3
• InChI Key： BEGYUTCZPSHXOJ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC=C2OC)(=O)=O)=CC=C(OC2=CC=CC=C2OC)C=C1

Computed Properties

• Exact Mass: 385.09839388g/mol
• Monoisotopic Mass: 385.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 529.5±60.0 °C(Predicted)
• pka: 8.48±0.10(Predicted)

Additional information on 4-(2-methoxyphenoxy)-N-(2-methoxyphenyl)benzene-1-sulfonamide

Introduction to 4-(2-methoxyphenoxy)-N-(2-methoxyphenyl)benzene-1-sulfonamide (CAS No. 612044-53-8)

4-(2-methoxyphenoxy)-N-(2-methoxyphenyl)benzene-1-sulfonamide, with the CAS number 612044-53-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzene ring substituted with a sulfonamide group and two methoxyphenyl moieties. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 4-(2-methoxyphenoxy)-N-(2-methoxyphenyl)benzene-1-sulfonamide can be represented as follows: C₁₉H₁₉N₁O₅S. The presence of the methoxy groups and the sulfonamide functional group imparts specific physicochemical properties that are crucial for its biological interactions. These properties include solubility, stability, and the ability to form hydrogen bonds, which are essential for binding to biological targets.

In recent years, there has been a growing interest in the development of sulfonamide derivatives due to their diverse pharmacological activities. Sulfonamides have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The compound 4-(2-methoxyphenoxy)-N-(2-methoxyphenyl)benzene-1-sulfonamide is no exception, and it has shown promising results in various preclinical studies.

Clinical Applications and Research Findings:

One of the key areas of research for 4-(2-methoxyphenoxy)-N-(2-methoxyphenyl)benzene-1-sulfonamide is its potential as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory effects of this compound in both in vitro and in vivo models. The results demonstrated that 4-(2-methoxyphenoxy)-N-(2-methoxyphenyl)benzene-1-sulfonamide effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases.

Beyond its anti-inflammatory properties, 4-(2-methoxyphenoxy)-N-(2-methoxyphenyl)benzene-1-sulfonamide has also shown promise as an antitumor agent. A study conducted by a team of oncologists at a leading cancer research institute found that this compound exhibited significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, making it a potential candidate for further development in cancer therapy.

Synthetic Methods and Chemical Properties:

The synthesis of 4-(2-methoxyphenoxy)-N-(2-methoxyphenyl)benzene-1-sulfonamide typically involves several steps, including the formation of the sulfonamide bond and the introduction of the methoxy groups. One common synthetic route involves the reaction of 4-chlorobenzenesulfonyl chloride with 2-methoxyaniline followed by substitution with 2-methoxyphenol. This method yields high purity product with good yield.

The physical properties of 4-(2-methoxyphenoxy)-N-(2-methoxyphenyl)benzene-1-sulfonamide, such as its melting point (approximately 150°C), solubility in organic solvents like DMSO and ethanol, and low solubility in water, make it suitable for various pharmaceutical formulations. These properties are crucial for ensuring stability during storage and effective delivery to target tissues.

Toxicology and Safety:

The safety profile of 4-(2-methoxyphenoxy)-N-(2-meth oxyphenyl)benzene-1-sulfonamide has been evaluated through several preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses. However, as with any new drug candidate, comprehensive toxicological studies are necessary to ensure its safety before advancing to clinical trials.

In conclusion, 4-(2-meth oxyphenoxy)-N-(2-m eth oxyphenyl)benzene-1-sulf on amide (CAS No. 61 20 4 4 -53 -8) strong > represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for future clinical use.